Cas no 136470-79-6 (ent-Abacavir)

ent-Abacavir structure
ent-Abacavir structure
Product Name:ent-Abacavir
CAS No:136470-79-6
MF:C14H18N6O
MW:286.332321643829
CID:901209
PubChem ID:469584
Update Time:2025-04-19

ent-Abacavir Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopentene-1-methanol, 4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]-, (1R-cis)-
    • [(1R,4S)-4-[2-amino-6-(cyclopropylamino)purin-9-yl]cyclopent-2-en-1-yl]methanol
    • ENT-ABACAVIR
    • (1R,4S)-Abacavir
    • {(1r,4s)-4-[2-amino-6-(cyclopropylamino)-9h-purin-9-yl]cyclopent-2-en-1-yl}methanol
    • 2-Cyclopentene-1-methanol,4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]-,(1R-cis)
    • SCHEMBL52190
    • Abacavir sulfate impurity A [WHO-IP]
    • 2-Cyclopentene-1-methanol, 4-(2-amino-6-(cyclopropylamino)-9H-purin-9-yl)-, (1R-cis)-
    • 2-Cyclopentene-1-methanol, 4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]-, (1R,4S)-
    • 2-Cyclopentene-1-methanol, 4-(2-amino-6-(cyclopropylamino)-9H-purin-9-yl)-, (1R,4S)-
    • Rel-((1R,4S)-4-(2-Amino-6-(cyclopropylamino)-9H-purin-9-yl)cyclopent-2-en-1-yl)methanol
    • NCGC00241110-01
    • ABACAVIR, (+)-
    • UNII-X9A7099R51
    • ABACAVIR SULFATE IMPURITY A [EP IMPURITY]
    • 128131-83-9
    • Q27293722
    • 136470-79-6
    • Epzicom
    • [(1R,4S)-4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]cyclopent-2-en-1-yl]methanol
    • (1R,4S)-4-[2-Amino-6-(cyclopropylamino)-9H-purin-9-yl]-2-cyclopentene-1-methanol;(1R-cis)-4-[2-Amino-6-(cyclopropylamino)-9H-purin-9-yl]-2-cyclopentene-1-methanol; (1R,4S)-Abacavir; Abacavir EP Impurity A; Abacavir Impurities; Ent-Abacavir
    • DTXSID20332855
    • ((1R,4S)-4-(2-amino-6-(cyclopropylamino)-9H-purin-9-yl)cyclopent-2-enyl)methanol
    • MCGSCOLBFJQGHM-WCBMZHEXSA-N
    • ((1R,4S)-4-(2-Amino-6-(cyclopropylamino)-9H-purin-9-yl)cyclopent-2-en-1-yl)methanol
    • AKOS015894952
    • ABACAVIR ENANTIOMER
    • ABACAVIR, (1R,4S)-
    • X9A7099R51
    • ent-Abacavir
    • Inchi: 1S/C14H18N6O/c15-14-18-12(17-9-2-3-9)11-13(19-14)20(7-16-11)10-4-1-8(5-10)6-21/h1,4,7-10,21H,2-3,5-6H2,(H3,15,17,18,19)/t8-,10+/m0/s1
    • InChI Key: MCGSCOLBFJQGHM-WCBMZHEXSA-N
    • SMILES: OC[C@H]1C=C[C@H](C1)N1C=NC2C1=NC(N)=NC=2NC1CC1

Computed Properties

  • Exact Mass: 286.15400
  • Monoisotopic Mass: 286.154
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: 0.9
  • Topological Polar Surface Area: 102A^2

Experimental Properties

  • Color/Form: NA
  • Density: 1.7±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 636.0±65.0 °C at 760 mmHg
  • Flash Point: Not available
  • PSA: 102.61000
  • LogP: 1.09540

ent-Abacavir Pricemore >>

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